![molecular formula C10H9N3S B6579194 2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine CAS No. 83782-80-3](/img/structure/B6579194.png)
2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine
Overview
Description
“2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine” is a chemical compound with the IUPAC name [(2-pyridinylmethyl)sulfanyl]acetic acid . It has a molecular weight of 183.23 . The compound is in powder form .
Synthesis Analysis
The synthesis of “2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine” derivatives has been reported in the literature . A Diels–Alder reaction was used to form a key intermediate compound, which was then converted to the carboxylic acid intermediate by reaction with hydrogen at room temperature .Molecular Structure Analysis
The InChI code for “2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine” is 1S/C8H9NO2S/c10-8(11)6-12-5-7-3-1-2-4-9-7/h1-4H,5-6H2,(H,10,11) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine” derivatives include a Diels–Alder reaction and a subsequent reaction with hydrogen .Physical And Chemical Properties Analysis
“2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine” is a powder with a molecular weight of 183.23 .Scientific Research Applications
Biological Significance
Pyrimidine and its derivatives play a wide role in drug discovery processes and have considerable chemical significance and biological activities . They are the building blocks of many natural compounds such as vitamins, liposacharides, and antibiotics . Pyrimidine is used as parent substance for the synthesis of a wide variety of heterocyclic compounds and raw material for drug synthesis .
Antihypertensive Activity
Pyrimidine derivatives are vital in several biological activities, including antihypertensive activity . They have been found to inhibit the expression and activities of certain vital inflammatory mediators .
Anticancer Activity
Pyrimidine derivatives have shown potential in anticancer activity . They have been used in the design of privileged structures in medicinal chemistry .
Antimicrobial Activity
Pyrimidine derivatives have been found to exhibit antimicrobial activity . They have been synthesized and screened for their antimicrobial activity against fungi .
Anti-inflammatory Activity
Pyrimidine derivatives have been found to exhibit anti-inflammatory activity . They are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Antioxidant Activity
Pyrimidine derivatives have been found to exhibit antioxidant activity . They have been used in the design of privileged structures in medicinal chemistry .
Anti-fibrotic Activity
A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) . Fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Other Biological Activities
In addition to the above, pyrimidine derivatives have been found to exhibit other biological activities such as antiviral, antidepressant, antiplatelet, and herbicidal activities .
Future Directions
The future directions for “2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine” could involve further exploration of its potential biological activities. For instance, some derivatives of this compound have shown better anti-fibrotic activities than Pirfenidone and Bipy55′DC . Further studies could focus on developing these compounds as novel anti-fibrotic drugs .
Mechanism of Action
Target of Action
The primary target of 2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine is collagen prolyl 4-hydroxylase . This enzyme plays a crucial role in the formation of stable collagen molecules, which are essential components of the extracellular matrix in various tissues.
Mode of Action
2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine interacts with its target by inhibiting the activity of collagen prolyl 4-hydroxylase . This inhibition disrupts the normal formation of collagen molecules, leading to a decrease in collagen production.
Biochemical Pathways
The inhibition of collagen prolyl 4-hydroxylase affects the collagen biosynthesis pathway . This pathway is responsible for the production of collagen, a major component of the extracellular matrix. By inhibiting this pathway, 2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine reduces the production of collagen, thereby affecting the structure and function of tissues that rely on this protein.
Result of Action
The molecular and cellular effects of 2-{[(pyridin-2-yl)methyl]sulfanyl}pyrimidine’s action include a significant reduction in the expression of collagen and the content of hydroxyproline in cell culture medium in vitro . These effects suggest that this compound could potentially be developed into novel anti-fibrotic drugs .
properties
IUPAC Name |
2-(pyridin-2-ylmethylsulfanyl)pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3S/c1-2-5-11-9(4-1)8-14-10-12-6-3-7-13-10/h1-7H,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OARMSWNYNKYQCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CSC2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10403280 |
Source
|
| Record name | Pyrimidine, 2-[(2-pyridinylmethyl)thio]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10403280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrimidine, 2-[(2-pyridinylmethyl)thio]- | |
CAS RN |
83782-80-3 |
Source
|
| Record name | Pyrimidine, 2-[(2-pyridinylmethyl)thio]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10403280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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